Cas no 53-39-4 (Oxandrolone)

• Product Name: Oxandrolone
• CAS No: 53-39-4
• MF: C₁₉H₃₀O₃
• MW: 306.44
• CID: 33567
• Update Time: 2025-07-29

Oxandrolone Chemical and Physical Properties

Names and Identifiers

• Oxandrolone
• 5-ALPHA-ANDROSTAN-2-OXA-17-ALPHA-METHYL-17 BETA-OL-3-ONE
• 17beta-Hydroxy-17alpha-methyl-2-oxa-5alpha-androstan-3-one
• 17-beta-hydroxy-17-methyl-2-oxa-5-alpha-androstan-3-on
• 17beta-hydroxy-17-methyl-2-oxa-5alpha-androstan-3-on
• 17-beta-hydroxy-17-methyl-2-oxa-androstan-3-one
• 17-hydroxy-17-methyl-,(5-alpha,17-beta)-2-oxaandrostan-3-on
• (1S,3aS,3bR,5aS,9aS,9bS,11aS)-1-hydroxy-1,9a,11a-trimethyl-2,3,3a,3b,4,5,5a,6,9,9b,10,11-dodecahydroindeno[4,5-h]isochromen-7-one
• Oxandrolone(Anavar)
• Anavar knightlabs_leeisun
• Lonavar
• Ossandrolone
• Oxandrin
• Oxandrolona
• Oxandrolonum
• Protivar
• Provitar
• Vasorome
• 17beta-Hydroxy-17-methyl-2-oxa-5alpha-androstan-3-one

• Inchi： 1S/C19H30O3/c1-17-11-22-16(20)10-12(17)4-5-13-14(17)6-8-18(2)15(13)7-9-19(18,3)21/h12-15,21H,4-11H2,1-3H3/t12-,13+,14-,15-,17-,18-,19-/m0/s1
• InChI Key： QSLJIVKCVHQPLV-PEMPUTJUSA-N
• SMILES： C[C@@]12COC(=O)C[C@@H]2CC[C@@H]3[C@@H]1CC[C@@]4(C)[C@H]3CC[C@]4(C)O

Computed Properties

• Exact Mass: 306.21900
• Monoisotopic Mass: 306.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.105g/cm3
• Melting Point: 235-238°C
• Boiling Point: 444.4°C at 760mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.526
• Solubility: DMSO: soluble2mg/mL (clear solution; warmed)
• PSA: 46.53000
• LogP: 3.54310
• Specific Rotation: D25 -23° (c = approx 1% in chloroform)
• Vapor Pressure: 9.19E-10mmHg at 25°C
• Merck: 6921
• Solubility: It is easily soluble in chloroform, slightly soluble in ethanol and acetone, slightly soluble in ether, and very slightly soluble in water

Oxandrolone Security Information

• Hazard Category Code： 60-63-20/21/22
• Safety Instruction： 22-36/37/39-45
• RTECS：RN6800700
• Hazardous Material Identification：
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds